Cas no 1804381-26-7 (Methyl 2-bromo-5-cyano-4-formylbenzoate)
Methyl 2-bromo-5-cyano-4-formylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-5-cyano-4-formylbenzoate
-
- Inchi: 1S/C10H6BrNO3/c1-15-10(14)8-2-6(4-12)7(5-13)3-9(8)11/h2-3,5H,1H3
- InChI Key: NKEIPUNJOKVKFH-UHFFFAOYSA-N
- SMILES: BrC1=CC(C=O)=C(C#N)C=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 309
- Topological Polar Surface Area: 67.2
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 402.5±45.0 °C at 760 mmHg
- Flash Point: 197.2±28.7 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Methyl 2-bromo-5-cyano-4-formylbenzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 2-bromo-5-cyano-4-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009244-250mg |
Methyl 2-bromo-5-cyano-4-formylbenzoate |
1804381-26-7 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015009244-500mg |
Methyl 2-bromo-5-cyano-4-formylbenzoate |
1804381-26-7 | 97% | 500mg |
790.55 USD | 2021-06-21 | |
| Alichem | A015009244-1g |
Methyl 2-bromo-5-cyano-4-formylbenzoate |
1804381-26-7 | 97% | 1g |
1,490.00 USD | 2021-06-21 |
Methyl 2-bromo-5-cyano-4-formylbenzoate Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on Methyl 2-bromo-5-cyano-4-formylbenzoate
Methyl 2-bromo-5-cyano-4-formylbenzoate (CAS No. 1804381-26-7): A Versatile Building Block in Organic Synthesis
Methyl 2-bromo-5-cyano-4-formylbenzoate (CAS No. 1804381-26-7) is a highly functionalized aromatic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in pharmaceutical research and material science. This multifunctional benzoate derivative serves as an important intermediate in organic synthesis, particularly in the development of novel heterocyclic compounds and advanced materials.
The molecular structure of Methyl 2-bromo-5-cyano-4-formylbenzoate contains three distinct functional groups: a bromo substituent, a cyano group, and a formyl group, all attached to a benzoate core. This unique combination makes it an exceptionally versatile building block for chemical synthesis. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents such as dichloromethane, dimethylformamide, and tetrahydrofuran.
Recent trends in pharmaceutical research have shown growing interest in Methyl 2-bromo-5-cyano-4-formylbenzoate as a precursor for the synthesis of various biologically active molecules. Researchers are particularly interested in its potential for creating novel drug candidates, especially in the development of kinase inhibitors and other small-molecule therapeutics. The presence of multiple reactive sites allows for selective modifications, making it valuable for structure-activity relationship studies in medicinal chemistry.
In the field of material science, this compound has shown promise as a monomer for the synthesis of specialized polymers. The cyano and formyl groups can participate in various polymerization reactions, while the bromo substituent offers additional sites for further functionalization. Materials derived from Methyl 2-bromo-5-cyano-4-formylbenzoate have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices.
The synthesis of Methyl 2-bromo-5-cyano-4-formylbenzoate typically involves multi-step procedures starting from commercially available precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact. Recent advances in green chemistry have led to the development of more sustainable routes for producing this valuable intermediate, addressing growing concerns about environmentally friendly synthesis in the chemical industry.
Quality control of Methyl 2-bromo-5-cyano-4-formylbenzoate is crucial for its applications in sensitive research areas. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. The standard purity grade for research purposes typically exceeds 97%, with some specialized applications requiring even higher purity levels.
Storage and handling of Methyl 2-bromo-5-cyano-4-formylbenzoate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling this chemical, following general laboratory safety protocols.
The market for specialty chemical intermediates like Methyl 2-bromo-5-cyano-4-formylbenzoate has been growing steadily, driven by increasing demand from pharmaceutical and materials research sectors. Several reputable chemical suppliers worldwide now offer this compound, with prices varying based on purity and quantity. The global supply chain has remained stable, though researchers are advised to plan purchases in advance to account for potential lead times.
Future research directions for Methyl 2-bromo-5-cyano-4-formylbenzoate include exploring its potential in click chemistry applications and as a precursor for metal-organic frameworks (MOFs). The compound's multiple functional groups make it particularly suitable for these emerging areas of chemistry. Additionally, there is growing interest in developing more efficient synthetic routes that could make this valuable intermediate more accessible to researchers.
For scientists working with Methyl 2-bromo-5-cyano-4-formylbenzoate, it's important to consult recent literature for the latest applications and synthetic methodologies. The compound's versatility means that new uses are continually being discovered, particularly in interdisciplinary research combining organic synthesis with materials science and medicinal chemistry. Proper characterization of derivatives is essential, as the reactivity of this multifunctional compound can sometimes lead to unexpected products.
In conclusion, Methyl 2-bromo-5-cyano-4-formylbenzoate (CAS No. 1804381-26-7) represents an important tool in modern chemical research. Its unique combination of functional groups and reactivity patterns makes it valuable for diverse applications ranging from drug discovery to advanced materials development. As research in these areas continues to advance, the importance of this multifunctional aromatic compound is likely to grow, solidifying its position as a key intermediate in organic synthesis.
1804381-26-7 (Methyl 2-bromo-5-cyano-4-formylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)